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Compound of Interest

Compound Name:
(R)-2-Hydroxy-2-(4-

methoxyphenyl)acetic acid

CAS No.: 20714-89-0

Cat. No.: B1311139

Get Quote

(R)-4-Methoxymandelic acid, a chiral carboxylic acid, serves as a crucial building block and

resolving agent in the synthesis of enantiomerically pure pharmaceuticals. Its unique structural

features enable the separation of racemic mixtures and the introduction of specific

stereochemistry, making it a valuable tool for researchers, scientists, and drug development

professionals. This in-depth technical guide provides a comprehensive overview of the

synthesis, properties, and applications of (R)-4-Methoxymandelic acid, with a focus on its role

in pharmaceutical development.

Physicochemical and Spectroscopic Properties
(R)-4-Methoxymandelic acid is a white to off-white crystalline solid.[1] Its key physicochemical

properties are summarized in the table below, providing essential data for its handling,

characterization, and use in synthetic chemistry.
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Property Value Reference

Molecular Formula C₉H₁₀O₄ [1]

Molecular Weight 182.17 g/mol [1]

Melting Point 102-104 °C [2]

Boiling Point 370.4 ± 32.0 °C (Predicted) [2]

Density 1.309 g/cm³ [1]

pKa 3.43 ± 0.10 (Predicted) [2]

Appearance White powder [1]

Storage
Sealed in dry, Room

Temperature
[1][2]

Spectroscopic data is critical for the identification and quality control of (R)-4-Methoxymandelic

acid. The following table outlines its characteristic spectral features.

Spectroscopy Data Reference

¹H NMR Chemical shifts are observed. [3]

¹³C NMR Chemical shifts are observed. [4]

Infrared (IR)
Characteristic absorption

bands are present.
[5]

Raman
Characteristic scattering peaks

are observed.
[5]

Synthesis of (R)-4-Methoxymandelic Acid
The synthesis of (R)-4-Methoxymandelic acid can be achieved through both chemical and

enzymatic methods. The choice of method often depends on the desired enantiomeric purity

and scalability.

Chemical Synthesis from Anisole and Glyoxylic Acid
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A common method for the synthesis of 4-Methoxymandelic acid involves the reaction of anisole

with glyoxylic acid in the presence of a strong acid catalyst.[6] While this method typically

produces a racemic mixture, it is a foundational approach.

Experimental Protocol:

Reaction Setup: In a 250 mL three-necked flask, add 16.3 g (0.11 mol) of 50% aqueous

glyoxylic acid.[6]

Catalyst Addition: Cool the flask to 0 °C and slowly add 20 g (0.2 mol) of sulfuric acid and 2.7

g (0.15 mol) of water.[6]

Reactant Addition: While maintaining the temperature at 0 °C, slowly drip in 10.8 g (0.1 mol)

of anisole.[6]

Reaction: Stir the reaction mixture at 0 °C. Monitor the reaction progress using HPLC.

Work-up and Purification: Upon completion, the product can be isolated and purified using

standard techniques such as extraction and crystallization.

The yield and selectivity of this reaction can be influenced by the choice of catalyst and the

addition of a secondary solvent.[6] For instance, using phosphoric acid or adding acetic acid or

4-methyl-2-pentanone as a co-solvent can alter the conversion efficiency and the product

distribution.[6]

Enantioselective Biocatalytic Synthesis
For the production of the enantiomerically pure (R)-isomer, enzymatic synthesis is the preferred

method. Nitrilases are a class of enzymes that can catalyze the enantioselective hydrolysis of

mandelonitrile derivatives to the corresponding mandelic acids. This biocatalytic approach

offers high enantioselectivity under mild reaction conditions.

A scalable, one-pot process for the synthesis of (R)-2-Methoxymandelic acid, a related

compound, has been developed using a rationally engineered nitrilase.[7] This process

involves a dynamic kinetic resolution, affording the product in high enantiomeric excess (97%

ee) and good isolated yield (70%).[7]
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Experimental Protocol Outline (based on a similar enzymatic resolution):

Enzyme Preparation: A recombinant nitrilase is expressed in a suitable host organism (e.g.,

E. coli) and prepared as a whole-cell biocatalyst or a lyophilized powder.

Reaction Mixture: The substrate (a racemic cyanohydrin precursor to 4-methoxymandelic

acid) is added to a buffered aqueous solution containing the nitrilase.

Dynamic Kinetic Resolution: The nitrilase selectively hydrolyzes one enantiomer of the

cyanohydrin to the (R)-acid. The remaining unreacted enantiomer is racemized in situ,

allowing for a theoretical yield of up to 100%.

Reaction Conditions: The reaction is typically carried out at a controlled temperature and pH

to ensure optimal enzyme activity and stability.

Product Isolation: After the reaction is complete, the (R)-4-Methoxymandelic acid is isolated

from the reaction mixture by extraction and subsequent crystallization.

The following diagram illustrates a general workflow for the enzymatic synthesis of (R)-4-

Methoxymandelic acid.
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Enzymatic synthesis workflow for (R)-4-Methoxymandelic acid.

Applications in Drug Development
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The primary application of (R)-4-Methoxymandelic acid in drug development is as a chiral

resolving agent. Chiral resolution is a technique used to separate a racemic mixture into its

individual enantiomers.[8] This is crucial because enantiomers of a drug can have different

pharmacological activities and toxicities.

Chiral Resolution of Amines and Alcohols
(R)-4-Methoxymandelic acid can be used to resolve racemic amines and alcohols by forming

diastereomeric salts that have different solubilities, allowing for their separation by

crystallization.[9]

Principle of Chiral Resolution:

Salt Formation: The racemic mixture (e.g., a racemic amine) is reacted with an

enantiomerically pure resolving agent, in this case, (R)-4-Methoxymandelic acid. This

reaction forms a mixture of two diastereomeric salts: [(R)-amine · (R)-acid] and [(S)-amine ·

(R)-acid].

Separation: Due to their different physical properties, one of the diastereomeric salts is

typically less soluble and will crystallize out of the solution.

Liberation of Enantiomer: The crystallized diastereomeric salt is then treated with a base to

liberate the enantiomerically pure amine. The resolving agent can often be recovered and

reused.

The following diagram illustrates the logical relationship in the chiral resolution process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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